Cas no 35002-94-9 (Thymidine,P-methylthymidylyl-(3'®5')-)

Thymidine,P-methylthymidylyl-(3'®5')- structure
35002-94-9 structure
Product Name:Thymidine,P-methylthymidylyl-(3'®5')-
CAS No:35002-94-9
MF:C21H29N4O12P
MW:560.448326826096
CID:313769
PubChem ID:189096
Update Time:2025-04-19

Thymidine,P-methylthymidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Cycloheptatriene-1-thione,2-mercapto
    • 2,4,6-Cycloheptatriene-1-thione, 2-mercapto-
    • 2-Mercaptocycloheptatrienthion
    • 2-Sulfanyl-2,4,6-cycloheptatriene-1-thione
    • AC1LC1YZ
    • CTK0I9371
    • Dithiotropolon
    • dithymidyl (3'-5') O-methyl phosphite
    • dithymidylyl-3',5'-O-methyl phosphate
    • P-methyl-thymidylyl-(3'-> 5')-thymidine
    • thymidine 3'-[thymidine 5'-(methyl phosphate)]
    • thymidylyl-(3'-(methyl)5')-thymidine
    • CHEMBL3608396
    • Methyl phosphotriester of thymidylyl-(3'-5')-thymidine
    • 35002-94-9
    • Thymidine, P-methylthymidylyl-(3'-5')-
    • Thymidylyl-(3'-5')-thymidine methyl phosphotriester
    • [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] methyl phosphate
    • Thymidine,P-methylthymidylyl-(3'®5')-
    • Inchi: 1S/C21H29N4O12P/c1-10-6-24(20(30)22-18(10)28)16-4-12(27)15(36-16)9-34-38(32,33-3)37-13-5-17(35-14(13)8-26)25-7-11(2)19(29)23-21(25)31/h6-7,12-17,26-27H,4-5,8-9H2,1-3H3,(H,22,28,30)(H,23,29,31)/t12-,13-,14+,15+,16+,17+,38?/m0/s1
    • InChI Key: LGTAFJPHILMIHG-UGHUSNSZSA-N
    • SMILES: P(=O)(OC)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)O[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 560.152
  • Monoisotopic Mass: 560.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 9
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 203Ų

Experimental Properties

  • Density: 1.58
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.621
  • PSA: 223.73000
  • LogP: -0.38730
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